Cas no 2171672-40-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• CAS No: 2171672-40-3
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6027109
• PubChem ID: 165960544
• Update Time: 2025-06-14

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]acetic acid
• 2171672-40-3
• EN300-1486012

• Inchi： 1S/C23H26N2O5/c1-23(2,3)20(21(28)24-12-19(26)27)25-22(29)30-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18,20H,12-13H2,1-3H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： AAARAMJDRNUNML-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid (CAS No. 2171672-40-3)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid (CAS No. 2171672-40-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a dimethylbutanamidoacetic acid backbone, makes it a valuable building block in pharmaceutical research and biotechnology. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing frequently searched topics such as "Fmoc-amino acid applications" and "CAS 2171672-40-3 uses."

In recent years, the demand for custom peptide synthesis has surged, driven by its applications in drug discovery, vaccine development, and diagnostic tools. The Fmoc-protecting group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid ensures high selectivity during solid-phase peptide synthesis (SPPS), a technique frequently queried in AI-driven research tools. Researchers often search for "Fmoc-amino acid stability" or "SPPS optimization techniques," highlighting the compound's role in streamlining peptide manufacturing.

The steric hindrance provided by the 3,3-dimethylbutanamido moiety enhances the compound's utility in constructing complex peptide architectures, such as cyclic peptides or stapled peptides. These structures are pivotal in targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. Queries like "peptide therapeutics 2024" or "PPI inhibitors design" reflect the growing interest in this niche.

From a synthetic chemistry perspective, CAS 2171672-40-3 exhibits excellent compatibility with automated synthesizers, a feature often explored in high-throughput screening (HTS) workflows. Its carboxylic acid functionality allows for further derivatization, enabling the creation of fluorescent probes or biodegradable polymers. Such versatility aligns with trending searches like "bioconjugation strategies" and "smart biomaterials."

Quality control of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid is critical, as impurities can affect peptide yield and purity. Analytical techniques like HPLC and mass spectrometry are commonly employed, resonating with search terms such as "HPLC method development for peptides". Additionally, the compound's storage conditions (e.g., anhydrous environments) are frequently discussed in forums, underscoring its sensitivity to hydrolysis.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid (CAS No. 2171672-40-3) is a cornerstone in peptide chemistry, bridging gaps between academic research and industrial applications. Its alignment with trending topics like "precision medicine" and "green chemistry" ensures its continued relevance. For those exploring "Fmoc-amino acid suppliers" or "peptide design software," this compound remains indispensable.